Cas no 3932-97-6 (2,4-Dichloro-5-(trifluoromethyl)pyrimidine)

• Product Name: 2,4-Dichloro-5-(trifluoromethyl)pyrimidine
• CAS No: 3932-97-6
• MF: C₅HCl₂F₃N₂
• MW: 216.976049184799
• MDL: MFCD03426408
• CID: 44591
• PubChem ID: 2782774
• Update Time: 2025-05-21

2,4-Dichloro-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-(trifluoromethyl)pyrimidine
• 5-Trifluoromethyl-2,4-dichloropyrimidine
• 2,4-Dichloro-5-trifluoromethylpyrimidine
• 2,4-Dichloro-5-trifluoromethyl-pyrimidine
• 2.4-dichloro-5-trifluoromethylpyrimidine
• EN300-82767
• DTXSID10382283
• 2,4-dichloro-5-trifluoromethylpyrimidin
• AB14881
• EC 609-648-4
• 2,4-Dichloro-5-(trifluoromethyl)pyrimidine, 97%
• BCP08006
• 5-(trifluoromethyl)-2,4-di-chloropyrimidine
• MFCD03426408
• A935135
• F2113-0353
• Z1238542816
• AM20100037
• 2,4-dichloro-5-(trifluromethyl)pyrimidine
• SCHEMBL153856
• AC-6522
• 2, 4-dichloro-5-(trifluoromethyl)pyrimidine
• 2,4-dichloro-5-(trifluoromethyl) pyrimidine
• AKOS005063355
• 2,4-dichloro-5 -(trifluoromethyl)pyrimidine
• 2,6-dichloro-5-trifluoromethylpyrimidine
• PS-7924
• W-202623
• 3932-97-6
• CS-D0902
• PYRIMIDINE, 2,4-DICHLORO-5-(TRIFLUOROMETHYL)-
• NS00001916
• FT-0647100
• DB-001205
• 2,6-Dichloro-5-trifluoromethylpyrimidine; 5-Trifluoromethyl-2,4-dichloropyrimidine
• STL555764
• DTXCID80333308
• 2,4-dichloro-5-(trifluoromethyl)pyrimidine;2,6-Dichloro-5-trifluoromethylpyrimidine; 5-Trifluoromethyl-2,4-dichloropyrimidine
• BBL101967

• MDL： MFCD03426408
• Inchi： 1S/C5HCl2F3N2/c6-3-2(5(8,9)10)1-11-4(7)12-3/h1H
• InChI Key： IDRUEHMBFUJKAK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 215.94700
• Monoisotopic Mass: 215.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.609 g/mL at 25 °C
• Boiling Point: 230.1°C at 760 mmHg
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.475
• PSA: 25.78000
• LogP: 2.80220

2,4-Dichloro-5-(trifluoromethyl)pyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H319
• Warning Statement： P264,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： S26-S45
• Hazardous Material Identification：
• Safety Term：S26;S45
• Risk Phrases：R25; R36
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4-Dichloro-5-(trifluoromethyl)pyrimidine

2,4-Dichloro-5-(trifluoromethyl)pyrimidine (CAS No. 3932-97-6): A Comprehensive Overview

The compound 2,4-Dichloro-5-(trifluoromethyl)pyrimidine (CAS No. 3932-97-6) is a heterocyclic aromatic compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The presence of chlorine atoms at positions 2 and 4, along with a trifluoromethyl group at position 5, imparts unique chemical properties to this molecule.

Recent studies have highlighted the potential of 2,4-Dichloro-5-(trifluoromethyl)pyrimidine as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antiviral agents, where its ability to inhibit viral replication has shown promising results. The trifluoromethyl group at position 5 contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

In the agricultural sector, 2,4-Dichloro-5-(trifluoromethyl)pyrimidine has been utilized as an intermediate in the synthesis of herbicides and fungicides. Its chlorine atoms at positions 2 and 4 enhance its stability under environmental conditions, making it suitable for use in agrochemical formulations. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 2,4-Dichloro-5-(trifluoromethyl)pyrimidine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Researchers have recently developed more efficient synthetic pathways that minimize the use of hazardous reagents and reduce reaction times. These innovations not only improve the scalability of production but also align with current trends toward environmentally friendly chemical manufacturing.

From a structural perspective, 2,4-Dichloro-5-(trifluoromethyl)pyrimidine exhibits a high degree of rigidity due to its aromatic ring system. This rigidity is crucial for its interactions with biological targets, as it allows for precise molecular recognition. Computational studies have revealed that the molecule's electronic properties are significantly influenced by the electron-withdrawing effects of the chlorine atoms and the trifluoromethyl group. These properties make it an attractive candidate for use in drug design and materials science.

Moreover, recent research has focused on the potential of 2,4-Dichloro-5-(trifluoromethyl)pyrimidine as a building block for advanced materials such as organic semiconductors. Its ability to form stable π-conjugated systems makes it a promising candidate for applications in optoelectronics and flexible electronics. Preliminary studies have demonstrated that derivatives of this compound exhibit favorable charge transport properties, paving the way for their integration into next-generation electronic devices.

In terms of environmental impact, 2,4-Dichloro-5-(trifluoromethyl)pyrimidine has undergone rigorous testing to assess its biodegradability and toxicity. Recent studies suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways. However, further research is needed to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

Looking ahead, the versatility of 2,4-Dichloro-5-(trifluoromethyl)pyrimidine as a chemical building block presents numerous opportunities for innovation across multiple industries. Its unique combination of structural rigidity and functional groups makes it an invaluable tool for chemists seeking to design novel compounds with tailored properties. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.